Cas no 839709-47-6 (L-Leucine, L-valyl-L-leucyl-L-valyl-L-leucyl-L-valyl-L-leucyl-L-valyl-)

• Product Name: L-Leucine, L-valyl-L-leucyl-L-valyl-L-leucyl-L-valyl-L-leucyl-L-valyl-
• CAS No: 839709-47-6
• MF: C₄₄H₈₂N₈O₉
• MW: 867.170092105865
• CID: 1817632
• Update Time: 2024-11-27

L-Leucine, L-valyl-L-leucyl-L-valyl-L-leucyl-L-valyl-L-leucyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-valyl-L-leucyl-L-valyl-L-leucyl-L-valyl-L-leucyl-L-valyl-

• Inchi： 1S/C44H82N8O9/c1-21(2)17-29(46-40(56)33(45)25(9)10)37(53)50-34(26(11)12)41(57)47-30(18-22(3)4)38(54)51-35(27(13)14)42(58)48-31(19-23(5)6)39(55)52-36(28(15)16)43(59)49-32(44(60)61)20-24(7)8/h21-36H,17-20,45H2,1-16H3,(H,46,56)(H,47,57)(H,48,58)(H,49,59)(H,50,53)(H,51,54)(H,52,55)(H,60,61)/t29-,30-,31-,32-,33-,34-,35-,36-/m0/s1
• InChI Key： PWWORXAGGNHACM-VTGDPKQBSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)N

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 1103.0±65.0 °C(Predicted)
• pka: 3.39±0.10(Predicted)